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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Butoxyethanethiol (CAS No. 57153-10-
3) was not located in the available databases. The following application notes and protocols are
based on the general properties and hazards associated with aliphatic thiols (mercaptans).
Researchers, scientists, and drug development professionals must conduct a thorough,
substance-specific risk assessment before handling this chemical and should consult with their
institution's Environmental Health and Safety (EHS) department.

Introduction

2-Butoxyethanethiol is an organosulfur compound. Thiols, also known as mercaptans, are
characterized by the presence of a sulfhydryl (-SH) group.[1][2] These compounds are known
for their strong, unpleasant odors, which can be detected at very low concentrations.[1][3]
While the odor provides a warning property, it should not be relied upon to indicate safe
exposure levels.[1] Many thiols are flammable and can be toxic at high concentrations, posing
risks of respiratory irritation and central nervous system effects.[1][2] Therefore, strict
adherence to safety protocols is essential when working with 2-Butoxyethanethiol.

Hazard Identification and General Properties of
Aliphatic Thiols

Due to the lack of specific data for 2-Butoxyethanethiol, the following table summarizes the
general hazards and properties of similar aliphatic thiols. This information should be used as a
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guideline for a preliminary risk assessment.

Property/Hazard

General Description for
Aliphatic Thiols

Citation

Physical State

Typically colorless liquids.

[2]

Odor

Strong, pungent, unpleasant

(e.g., rotten cabbage, garlic).

[1]3]

Flammability

Many are flammable and can
form explosive mixtures with

air.

[3]

Toxicity

Can be toxic if inhaled,
ingested, or absorbed through
the skin. High concentrations
can cause headaches,
nausea, dizziness, and
irritation to the eyes and
respiratory tract.[1][3] In
severe cases, exposure can

lead to respiratory paralysis.[4]

[11(31[4]

Health Hazards

Irritant to skin, eyes, and
respiratory system.[1][3]
Potential for systemic toxicity.

[5]

[1I(31[5]

Environmental Hazards

The release of thiols into the
environment should be
avoided due to their strong
odor, which can be a public
nuisance.[6] Some
organosulfur compounds may

have environmental toxicity.

[6]

Experimental Protocols for Safe Handling
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Engineering Controls
o Ventilation: All work with 2-Butoxyethanethiol must be conducted in a properly functioning

chemical fume hood with sufficient airflow to minimize inhalation exposure.[7]

e Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[7][8] Use of non-sparking tools is
recommended.[8]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and in good working order.[8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Butoxyethanethiol:
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PPE Category Specification Citation

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene).

Hand Protection Consult glove manufacturer's [8]
compatibility charts for specific

breakthrough times.

Chemical splash goggles that
meet ANSI Z87.1 standards. A
) face shield should be worn in
Eye Protection . [8]
addition to goggles when there
is a significant risk of

splashing.

A flame-resistant laboratory
coat. Additional protective

Skin and Body Protection clothing may be required [8]
based on the scale of the

experiment.

For situations where

engineering controls may not

be sufficient to maintain

exposure below acceptable

limits, a NIOSH-approved
Respiratory Protection respirator with an organic [8]

vapor cartridge is required.

Respirator use must be in

accordance with the

institution's respiratory

protection program.

General Handling Procedures

» Training: All personnel must be trained on the hazards of thiols and the specific procedures
for the safe handling and disposal of 2-Butoxyethanethiol before commencing any work.[4]
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Minimizing Quantities: Use the smallest possible quantity of the chemical required for the
experiment.

Container Handling: Keep containers of 2-Butoxyethanethiol tightly closed when not in use
to prevent the escape of vapors.[8] Ground and bond metal containers during transfer to
prevent static discharge.[8]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly with
soap and water after handling the chemical and before leaving the laboratory.[8] Do not eat,
drink, or smoke in the work area.[7]

Contaminated Clothing: Remove any contaminated clothing immediately and launder it
before reuse.[8] Do not take contaminated clothing home.[8]

Spill and Emergency Procedures
Minor Spill (in a chemical fume hood)

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,
sand, or commercial sorbent pads).

Collect the absorbed material into a sealable, labeled container for hazardous waste
disposal.

Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

Place all contaminated cleaning materials in the hazardous waste container.

Major Spill (outside a chemical fume hood) or Fire

Evacuate the laboratory immediately and alert others.

Activate the nearest fire alarm.

Contact the institution's emergency response team and provide them with the chemical
name and location of the spill.
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e Do not attempt to clean up a major spill or fight a chemical fire unless you are trained and
equipped to do so.

Waste Disposal Protocol

All waste containing 2-Butoxyethanethiol must be treated as hazardous waste.
e Waste Collection:

o Collect all liquid waste containing 2-Butoxyethanethiol in a dedicated, properly labeled,
and sealed hazardous waste container. The container should be made of a material
compatible with the chemical.

o Collect all solid waste, including contaminated PPE, absorbent materials, and empty
containers, in a separate, labeled hazardous waste bag or container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Butoxyethanethiol," and the associated hazards (e.g., Flammable,
Toxic).

o Storage: Store hazardous waste in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through the institution's EHS
department. Do not pour any amount of 2-Butoxyethanethiol down the drain.[9] Incineration
in a special incinerator for organosulfur compounds may be a required disposal method.[9]

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Butoxyethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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